Cas no 7045-31-0 ((Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid)

• Product Name: (Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid
• CAS No: 7045-31-0
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 975168
• PubChem ID: 5283217
• Update Time: 2025-04-19

(Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid
• 8-iso Prostaglandin F3α
• (5Z,8b,9a,11a,13E,15S,17Z)-9,11,15-trihydroxy-Prosta-5,13,17-trien-1-oic acid
• 9S,11R,15S-trihydroxy-5Z,13E,17Z-prostatrienoic acid-cyclo[8S,12R]
• 9S,11R,15S-trihydroxy-5Z,13E,17Z-prostatrienoate
• 8-iso-PGF3a
• 8-iso Prostaglandin F3alpha
• SR-01000946868-1
• 8-iso-PGF3alpha
• 7-[3a,5a-dihydroxy-2-(3-hydroxy-1,5-octadienyl)cyclopentyl]-5-Heptenoic acid
• LMFA03110007
• AKOS027257462
• (5Z,8b,9a,11a,13E,15S,17Z)-9,11,15-trihydroxy-Prosta-5,13,17-trien-1-oate
• 7045-31-0
• 8-iso Prostaglandin F3??
• SR-01000946868
• 8-iso Prostaglandin F3 alpha
• PD021066
• DTXSID101318138
• 7-[3a,5a-dihydroxy-2-(3-hydroxy-1,5-octadienyl)cyclopentyl]-5-Heptenoate
• CHEBI:157746
• (Z)-7-((1S,2R,3R,5S)-3,5-Dihydroxy-2-((S,1E,5Z)-3-hydroxyocta-1,5-dien-1-yl)cyclopentyl)hept-5-enoic acid
• 8-Iso-PGF3I+/-
• 9S,11R,15S-trihydroxy-5Z,13E,17Z-prostatrienoic acid-cyclo(8S,12R)
• 8-iso Prostaglandin F3
• A
• HY-116008
• CS-0063446

• Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h3-4,6-7,12-13,15-19,21-23H,2,5,8-11,14H2,1H3,(H,24,25)/b6-3-,7-4-,13-12+/t15-,16-,17+,18-,19+/m0/s1
• InChI Key： SAKGBZWJAIABSY-PJCXKLBTSA-N
• SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@H](C/C=C\CC)O)[C@@H]1C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 352.22506
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 541.7°C at 760 mmHg
• Flash Point: 295.4°C
• Refractive Index: 1.584
• PSA: 97.99
• LogP: 2.81890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds